Cas no 63935-98-8 (1-Allyl-1H-1,2,4-triazole oxalate)

• Product Name: 1-Allyl-1H-1,2,4-triazole oxalate
• CAS No: 63935-98-8
• MF: C₅H₇N₃
• MW: 109.129180192947
• CID: 425358
• PubChem ID: 572564
• Update Time: 2025-06-10

1-Allyl-1H-1,2,4-triazole oxalate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(2-propenyl)-
• 1-prop-2-enyl-1,2,4-triazole
• AKOS001716844
• 63935-98-8
• 1H-1,2,4-Triazole, 1-allyl-
• SCHEMBL4433009
• DTXSID50341359
• 1-(prop-2-en-1-yl)-1H-1,2,4-triazole
• IADAMWWRAKRHRW-UHFFFAOYSA-N
• 1-Allyl-1H-1,2,4-triazole #
• 1-Allyl-1H-1,2,4-triazole oxalate

• Inchi： 1S/C5H7N3/c1-2-3-8-5-6-4-7-8/h2,4-5H,1,3H2
• InChI Key： IADAMWWRAKRHRW-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC=C

Computed Properties

• Exact Mass: 109.06411
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Allyl-1H-1,2,4-triazole oxalate

Introduction to 1-Allyl-1H-1,2,4-triazole oxalate (CAS No: 63935-98-8) and Its Emerging Applications in Chemical Biology

1-Allyl-1H-1,2,4-triazole oxalate, identified by the chemical abstracts service number 63935-98-8, is a compound of significant interest in the field of chemical biology due to its unique structural properties and potential applications. This heterocyclic organic compound belongs to the triazole class, which is well-documented for its versatility in pharmaceutical and agrochemical research. The presence of both an allyl group and an oxalate moiety introduces specific reactivity that makes this molecule a valuable scaffold for further chemical modifications and biological investigations.

The 1H-1,2,4-triazole core is a six-membered aromatic ring containing three nitrogen atoms, which endows the molecule with remarkable stability and electronic characteristics. This stability is further enhanced by the incorporation of an allyl group, which provides a reactive site for various chemical transformations, including cross-coupling reactions and polymerization processes. The oxalate functional group adds an additional layer of reactivity, enabling interactions with metal ions and participation in coordination chemistry, which is increasingly relevant in drug design and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 1-Allyl-1H-1,2,4-triazole oxalate has emerged as a promising candidate due to its ability to modulate biological pathways through precise molecular interactions. Research studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and infectious diseases. The compound's structural features allow it to engage with biological targets such as enzymes and receptors, making it a valuable tool in medicinal chemistry.

One of the most compelling aspects of 1-Allyl-1H-1,2,4-triazole oxalate is its potential in the development of small-molecule inhibitors. The triazole ring is known to exhibit inhibitory activity against various enzymes involved in metabolic pathways associated with diseases like cancer and diabetes. Furthermore, the allyl group can be selectively modified to introduce additional functional groups that enhance binding affinity or improve pharmacokinetic properties. This flexibility makes the compound an attractive starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-Allyl-1H-1,2,4-triazole oxalate for biological activity. Machine learning models have been trained to predict binding affinities and identify potential drug candidates based on molecular descriptors. These computational approaches have accelerated the discovery process by allowing researchers to prioritize compounds with high likelihoods of success in experimental validation. As a result, 63935-98-8 has been extensively studied in virtual screening campaigns aimed at identifying novel therapeutic agents.

The oxalate moiety in 1-Allyl-1H-1,2,4-triazole oxalate also contributes to its utility as a building block in material science applications. Oxalates are known for their ability to form coordination complexes with metal ions, which can be exploited in catalysis and nanotechnology. For instance, researchers have explored the use of this compound as a precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area and tunable porosity, making them suitable for applications in gas storage, separation technologies, and sensing devices.

In conclusion, 1-Allyl-1H-1,2,4-triazole oxalate (CAS No: 63935-98-8) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features enable it to serve as a versatile intermediate in pharmaceutical synthesis while also offering opportunities for innovation in material science. As research continues to uncover new functionalities and applications for this molecule, 63935-98-8 is poised to play a significant role in advancing chemical biology and related fields.